Cas no 105115-85-3 (Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-)

• Product Name: Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-
• CAS No: 105115-85-3
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 231245
• PubChem ID: 128794
• Update Time: 2025-04-19

Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[2-(1H-indol-3-yl)ethyl]amino]-
• N-cyanoethyltryptamine
• 3-{[2-(1H-indol-2-yl)ethyl]amino}propanenitrile
• 105115-85-3
• 3-[2-(1H-indol-2-yl)ethylamino]propanenitrile
• DTXSID70909339

• Inchi： 1S/C13H15N3/c14-7-3-8-15-9-6-12-10-11-4-1-2-5-13(11)16-12/h1-2,4-5,10,15-16H,3,6,8-9H2
• InChI Key： KARGJNGONYCCMO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1CCNCCC#N

Computed Properties

• Exact Mass: 212.11892
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 48.71